Cas no 540516-32-3 (6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole)

• Product Name: 6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole
• CAS No: 540516-32-3
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 3029136
• Update Time: 2025-11-01

6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-BenziMidazole, 6-broMo-2-(1-Methylethyl)-
• 6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole

• Inchi： 1S/C10H11BrN2/c1-6(2)10-12-8-4-3-7(11)5-9(8)13-10/h3-6H,1-2H3,(H,12,13)
• InChI Key： YCEZIENMTUHHCD-UHFFFAOYSA-N
• SMILES： C1(C(C)C)NC2=CC(Br)=CC=C2N=1

Additional information on 6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole

Recent Advances in the Study of 6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole (CAS: 540516-32-3) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole (CAS: 540516-32-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, belonging to the benzodiazole class, exhibits promising biological activities, making it a subject of intense investigation for drug discovery and development.

Recent studies have focused on the synthesis and optimization of 6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole derivatives to enhance their pharmacological profiles. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity. These efforts have led to the identification of several analogs with improved bioavailability and target specificity.

One of the key findings in recent research is the compound's potential as an inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. In vitro studies have demonstrated that 6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole derivatives exhibit significant inhibitory activity against kinases such as JAK2 and PI3K, which are critical targets in cancer therapy. These findings suggest that this compound could serve as a lead structure for the development of novel anticancer agents.

Additionally, the compound's interaction with various biological targets has been elucidated through molecular docking and X-ray crystallography studies. These structural insights have provided a deeper understanding of the binding mechanisms and have facilitated the rational design of more potent and selective inhibitors. For instance, modifications at the 6-bromo position have been shown to influence the compound's affinity for specific protein pockets, thereby enhancing its therapeutic potential.

Beyond its applications in oncology, 6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole has also been explored for its antimicrobial properties. Recent studies have reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings highlight the compound's versatility and its potential as a scaffold for developing new antimicrobial agents.

In conclusion, the ongoing research on 6-Bromo-2-(propan-2-yl)-1H-1,3-benzodiazole (CAS: 540516-32-3) underscores its significance in chemical biology and pharmaceutical sciences. The compound's diverse biological activities, coupled with its modifiable structure, make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to accelerate its transition into clinical applications.